Cas no 17872-55-8 (Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester)

Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester structure
17872-55-8 structure
Product Name:Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
CAS No:17872-55-8
MF:C6H12O4
MW:148.157082557678
CID:152438
PubChem ID:87346
Update Time:2025-04-19

Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
    • 3-Hydroxy-2-hydroxymethyl-2-methyl-propionic acid methyl ester
    • methyl 2,2-bis(hydroxymethyl)propionate
    • methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
    • NS00025886
    • EINECS 241-824-2
    • Propionic acid, 2,2-bis(hydroxymethyl)-, methyl ester
    • Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester
    • EN300-4274880
    • Methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate #
    • methyl 3-hydroxyl-2-(hydroxymethyl)-2-methylpropanoate
    • doi:10.14272/RQEPEDPOJQCJJT-UHFFFAOYSA-N
    • DTXSID7066273
    • 17872-55-8
    • 5S3GU3B2UK
    • 10.14272/RQEPEDPOJQCJJT-UHFFFAOYSA-N
    • Methyl 2,2-(hydroxymethyl)propionate
    • 3-HYDROXY-2-HYDROXYMETHYL-2-METHYLPROPIONIC ACID METHYL ESTER
    • SCHEMBL769720
    • AKOS006271759
    • UNII-5S3GU3B2UK
    • Inchi: 1S/C6H12O4/c1-6(3-7,4-8)5(9)10-2/h7-8H,3-4H2,1-2H3
    • InChI Key: RQEPEDPOJQCJJT-UHFFFAOYSA-N
    • SMILES: OCC(C(=O)OC)(C)CO

Computed Properties

  • Exact Mass: 148.07356
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

Propanoic acid,3-hydroxy-2-(hydroxymethyl)-2-methyl-, methyl ester Pricemore >>

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Enamine
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1PlusChem
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